2-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide 2-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC16311891
InChI: InChI=1S/C19H15ClN2O4S2/c1-25-12-8-7-11(15(10-12)26-2)9-16-18(24)22(19(27)28-16)21-17(23)13-5-3-4-6-14(13)20/h3-10H,1-2H3,(H,21,23)/b16-9-
SMILES:
Molecular Formula: C19H15ClN2O4S2
Molecular Weight: 434.9 g/mol

2-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide

CAS No.:

Cat. No.: VC16311891

Molecular Formula: C19H15ClN2O4S2

Molecular Weight: 434.9 g/mol

* For research use only. Not for human or veterinary use.

2-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide -

Specification

Molecular Formula C19H15ClN2O4S2
Molecular Weight 434.9 g/mol
IUPAC Name 2-chloro-N-[(5Z)-5-[(2,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
Standard InChI InChI=1S/C19H15ClN2O4S2/c1-25-12-8-7-11(15(10-12)26-2)9-16-18(24)22(19(27)28-16)21-17(23)13-5-3-4-6-14(13)20/h3-10H,1-2H3,(H,21,23)/b16-9-
Standard InChI Key YVQCXQLTQGTPIL-SXGWCWSVSA-N
Isomeric SMILES COC1=CC(=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3Cl)OC
Canonical SMILES COC1=CC(=C(C=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3Cl)OC

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates three key moieties:

  • A thiazolidinone ring (1,3-thiazolidin-4-one) with a thioxo group at position 2 and an oxo group at position 4.

  • A (2,4-dimethoxybenzylidene) substituent at position 5, introduced via a Z-configuration double bond.

  • A 2-chlorobenzamide group linked to the thiazolidinone nitrogen at position 3.

This arrangement creates a planar, conjugated system that enhances electronic delocalization, as evidenced by its UV-Vis absorption maxima near 320 nm .

Physicochemical Data

Key properties are summarized below:

PropertyValue
Molecular FormulaC₁₉H₁₅ClN₂O₄S₂
Molecular Weight434.9 g/mol
IUPAC Name2-chloro-N-[(5Z)-5-[(2,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
Melting Point218–220°C (decomposes)
SolubilityDMSO (>10 mg/mL), ethanol (sparingly)

The compound’s crystalline nature and stability under ambient conditions make it suitable for storage in research settings .

Synthesis and Reaction Chemistry

Synthetic Pathways

The synthesis typically proceeds via a three-step sequence:

  • Thiazolidinone Core Formation:
    Condensation of 2,4-dimethoxybenzaldehyde with thiourea derivatives in acidic ethanol yields the intermediate 5-(2,4-dimethoxybenzylidene)-2-thioxothiazolidin-4-one.

  • N-Acylation:
    Reaction with 2-chlorobenzoyl chloride in dichloromethane, catalyzed by triethylamine, introduces the benzamide group .

  • Purification:
    Column chromatography (silica gel, ethyl acetate/hexane) achieves >95% purity, confirmed by HPLC.

Reaction Dynamics

The compound participates in:

  • Nucleophilic Aromatic Substitution: Chlorine at the benzamide’s ortho position undergoes displacement with amines (e.g., piperazine) under microwave irradiation.

  • Oxidation-Reduction: The thioxo group oxidizes to sulfonyl with H₂O₂/HCl, while the benzylidene double bond reduces selectively using NaBH₄/CeCl₃.

Biological Activity and Mechanistic Insights

Antimicrobial Efficacy

In vitro assays demonstrate broad-spectrum activity:

PathogenMIC (μg/mL)
Staphylococcus aureus12.5
Escherichia coli25.0
Candida albicans50.0

Mechanistically, the compound disrupts microbial cell membranes via thiol group interactions, as shown in fluorescence quenching studies with bovine serum albumin.

Cell LineIC₅₀ (μM)
MCF-7 (breast)8.2
A549 (lung)11.7
HepG2 (liver)9.5

Docking simulations reveal strong binding (ΔG = -9.8 kcal/mol) to EGFR kinase’s ATP pocket, explaining its antiproliferative effects.

Pharmacokinetic and Toxicological Profile

ADMET Predictions

Computational models indicate:

  • Absorption: Moderate intestinal permeability (Caco-2 Papp = 5.6 × 10⁻⁶ cm/s)

  • Metabolism: CYP3A4-mediated demethylation of methoxy groups

  • Toxicity: Low hepatotoxicity risk (LD₅₀ > 500 mg/kg in rats)

These predictions align with in vitro microsomal stability assays showing 78% parent compound remaining after 1 hour .

Comparative Analysis with Structural Analogs

Substituent effects on bioactivity are pronounced:

AnalogAnticancer IC₅₀ (μM)Antibacterial MIC (μg/mL)
2-Bromo derivative6.8 (MCF-7)18.9 (S. aureus)
3,4,5-Trimethoxy4.3 (A549)14.2 (E. coli)

Increased methoxy substitution enhances membrane penetration, while bromine improves kinase binding affinity.

Industrial and Research Applications

Drug Development

The compound serves as:

  • A lead structure for dual EGFR/COX-2 inhibitors

  • A photosensitizer in photodynamic therapy (ΦΔ = 0.42 in DMSO)

Material Science

Its rigid, conjugated system enables use in:

  • Organic semiconductors (bandgap = 2.8 eV)

  • Metal-organic framework (MOF) construction via S-M coordination

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator